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Compound of Interest

Compound Name: RO2959 monohydrochloride

Cat. No.: B560445 Get Quote

For researchers, scientists, and drug development professionals investigating the intricacies of

Store-Operated Calcium Entry (SOCE), the selection of a potent and selective inhibitor is

critical. RO2959 monohydrochloride has emerged as a significant tool for this purpose. This

guide provides an objective comparison of RO2959 monohydrochloride with other common

SOCE inhibitors, supported by experimental data, to facilitate the selection of the most suitable

compound for your research needs.

The SOCE pathway is a crucial signaling cascade in numerous cell types, primarily mediated

by the interaction of the endoplasmic reticulum (ER) calcium sensor, STIM1, and the plasma

membrane calcium channel, Orai1. Depletion of calcium stores in the ER triggers the activation

and migration of STIM proteins, which in turn engage and open Orai channels, leading to an

influx of extracellular calcium. This calcium influx is pivotal for a multitude of cellular functions,

and its dysregulation is implicated in various pathologies, making SOCE a compelling

therapeutic target.

Performance Comparison of SOCE Inhibitors
The inhibitory potency of various small molecules on SOCE is a key determinant in their utility.

The half-maximal inhibitory concentration (IC50) provides a quantitative measure of a

compound's efficacy. The following table summarizes the IC50 values for RO2959
monohydrochloride and a selection of alternative SOCE inhibitors across different cell lines
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and assay conditions. It is important to note that IC50 values can vary depending on the

specific experimental setup.
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Inhibitor Cell Type
Assay
Condition

IC50 Reference

RO2959

monohydrochlori

de

Orai1/Stim1

expressing cells
SOCE Inhibition 25 nM [1][2]

Activated CD4+

T lymphocytes
SOCE Inhibition 265 nM [3]

RBL-2H3 cells
CRAC channel

inhibition
402 nM [1][2]

HEK293 cells
Thapsigargin-

induced SOCE
490 nM [4]

YM-58483

(BTP2)
Jurkat T cells

Thapsigargin-

induced Ca2+

influx

100 nM [1][5][6]

Human

peripheral blood

cells

PHA-stimulated

IL-5 production
125 nM [1][7]

Human

peripheral blood

cells

PHA-stimulated

IL-13 production
148 nM [1][7]

RBL-2H3 cells

DNP antigen-

induced

leukotriene

production

310 nM [1][7]

One-way mixed

lymphocyte

reaction

T cell

proliferation
330 nM [8]

RBL-2H3 cells

DNP antigen-

induced

histamine

release

460 nM [1][7]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://www.medchemexpress.com/ro2959-hydrochloride.html
https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Small_Molecule_Inhibitors_of_Store_Operated_Calcium_Entry_SOCE.pdf
https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://www.rndsystems.com/products/ym-58483_3939
https://www.tocris.com/products/ym-58483_3939
https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://pubmed.ncbi.nlm.nih.gov/17977764/
https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://pubmed.ncbi.nlm.nih.gov/17977764/
https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://pubmed.ncbi.nlm.nih.gov/17977764/
https://pubmed.ncbi.nlm.nih.gov/18793756/
https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://pubmed.ncbi.nlm.nih.gov/17977764/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synta-66

Vascular Smooth

Muscle Cells

(VSMCs)

SOCE Inhibition ~26 nM [1]

HEK293 cells
Thapsigargin-

induced SOCE
209 nM [4]

Jurkat T cells SOCE Inhibition ~1000 nM [1]

RBL cells SOCE Inhibition 1.4 µM [1][2]

GSK-7975A RBL-2H3 cells

Thapsigargin-

induced Ca2+

entry

0.8 µM [9]

Orai1/STIM1

expressing

HEK293 cells

Orai1 current

inhibition
4.1 µM [9][10]

Orai3/STIM1

expressing

HEK293 cells

Orai3 current

inhibition
3.8 µM [9][10]

Signaling Pathway and Experimental Workflows
To understand the mechanism of inhibition and the methods used for validation, it is essential

to visualize the SOCE signaling pathway and the experimental workflows.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Small_Molecule_Inhibitors_of_Store_Operated_Calcium_Entry_SOCE.pdf
https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://www.benchchem.com/pdf/YM_58483_A_Comparative_Guide_to_a_Key_SOCE_Inhibitor.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5558521/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10805320/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10805320/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3580291/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10805320/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3580291/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endoplasmic Reticulum

Cytosol

Ca2+ STIM1 (inactive)

STIM1 (active)
Oligomerization Orai1 (closed)

Orai1 (open)

Low [Ca2+]

High [Ca2+] Downstream Signaling
(e.g., NFAT activation)

Agonist

Receptor

PLC

IP3

IP3R Release

Coupling

Extracellular Ca2+ Influx (SOCE)

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b560445?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fluorescence-Based Calcium Addback Assay Electrophysiology (Whole-Cell Patch-Clamp)

Seed cells in a 96-well plate

Load cells with a Ca2+ indicator (e.g., Fura-2 AM)

Wash to remove excess dye

Incubate with SOCE inhibitor (e.g., RO2959)

Deplete ER Ca2+ stores (e.g., with Thapsigargin)
in Ca2+-free medium

Add extracellular Ca2+ to initiate SOCE

Measure fluorescence changes to quantify Ca2+ influx

Analyze data to determine IC50

Prepare primary cells or transfected cell lines

Pull patch pipettes (3-6 MΩ)

Form a giga-ohm seal (>1 GΩ)

Establish whole-cell configuration

Deplete ER Ca2+ stores (e.g., with IP3 in pipette)

Record baseline I-CRAC

Apply SOCE inhibitor

Record inhibited I-CRAC

Analyze current reduction to determine potency

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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